6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid
Overview
Description
6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid, also known as MEM, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine.
Mechanism of Action
6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid acts as an inhibitor of the reuptake of serotonin and norepinephrine, which are neurotransmitters that play a role in regulating mood and pain perception. By inhibiting their reuptake, 6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid increases the levels of these neurotransmitters in the brain, leading to a potential improvement in mood and a reduction in pain.
Biochemical and Physiological Effects:
Studies have shown that 6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid can increase the levels of serotonin and norepinephrine in the brain, leading to an improvement in mood and a reduction in pain. It has also been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid in lab experiments is its potential as a drug for the treatment of various medical conditions. However, one limitation is that further research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
Future research on 6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid could focus on its potential use in the treatment of other medical conditions such as addiction and post-traumatic stress disorder. Additionally, further studies could investigate the potential side effects of 6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid and how it interacts with other drugs. Finally, research could explore alternative synthesis methods for 6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid that may be more efficient or cost-effective.
Synthesis Methods
6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid can be synthesized using a multi-step process that involves the reaction of piperidine with phenylacetic acid, followed by the addition of methyl iodide and then the formation of a carbonyl group. The final product is purified through recrystallization.
Scientific Research Applications
6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid has been studied for its potential use as a drug in the treatment of various medical conditions such as depression, anxiety, and pain. It has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as arthritis.
properties
IUPAC Name |
6-methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-11-6-5-9-13(14(17)18)16(11)15(19)20-10-12-7-3-2-4-8-12/h2-4,7-8,11,13H,5-6,9-10H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DXKJMTHRHGFHSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1C(=O)OCC2=CC=CC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{4-[3-(Trifluoromethyl)-2-pyridyl]piperazino}-1-ethanone](/img/structure/B2757356.png)
![N-(1-(1-(4-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)propionamide](/img/structure/B2757357.png)
![N-ethyl-4-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidin-2-amine](/img/structure/B2757358.png)
![N-ethyl-N-[3-(9-fluorenylideneamino)oxy-2-hydroxypropyl]-4-methylbenzenesulfonamide](/img/structure/B2757359.png)
![6-phenyl-7-(3,4,5-trimethoxyphenyl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine](/img/structure/B2757364.png)
![5-[(2-Methoxy-ethylamino)-methyl]-1,3-dimethyl-1,3-dihydro-benzoimidazol-2-one hydrochloride](/img/structure/B2757374.png)
